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Tenuazonic acid-(acetyl-13C2)

(mixture of diastereomers) in

methanol

Cat. No.: B15559058

Get Quote

Tenuazonic acid (TeA) is a mycotoxin produced by various fungal species of the Alternaria

genus, which are common plant pathogens.[1][2] This metabolite is a frequent contaminant in a

wide range of agricultural commodities, including grains, oilseeds, fruits, and vegetables like

tomatoes.[1][2] Beyond its role as a food contaminant, TeA exhibits a broad spectrum of

biological activities, including potent phytotoxic, cytotoxic, antibacterial, antiviral, and

antineoplastic properties.[3][4][5][6] Its primary mechanism of action involves the inhibition of

protein synthesis by preventing the release of newly formed proteins from ribosomes.[3][5]

Given its prevalence and toxicity, the accurate quantification of TeA in food and environmental

samples is paramount for risk assessment and ensuring consumer safety. However, the

complexity of food matrices presents significant analytical challenges, such as ion suppression

or enhancement in mass spectrometry, which can lead to inaccurate results. The development

of isotopically labeled internal standards, such as Tenuazonic acid-(acetyl-13C2), has been a

critical advancement in overcoming these obstacles. By incorporating two heavy carbon-13

isotopes into the acetyl group, this analog serves as an ideal internal standard for stable

isotope dilution analysis (SIDA) with High-Performance Liquid Chromatography-Tandem Mass

Spectrometry (HPLC-MS/MS).[7][8][9] Its near-identical physicochemical properties to the
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native TeA ensure it behaves similarly throughout sample extraction, cleanup, and analysis,

enabling highly accurate and precise quantification.

This guide provides a comprehensive overview of the physical and chemical properties of

Tenuazonic acid-(acetyl-13C2), grounded in its structural characteristics, and details its

application in modern analytical workflows for researchers, scientists, and drug development

professionals.

Molecular Structure and Physicochemical Identity
Tenuazonic acid, systematically named (5S)-3-Acetyl-5-[(2S)-butan-2-yl]-4-hydroxy-1,5-

dihydro-2H-pyrrol-2-one, is a derivative of tetramic acid.[1][10] The structure of its isotopically

labeled analog, Tenuazonic acid-(acetyl-13C2), is identical except for the substitution of two ¹²C

atoms with ¹³C isotopes in the acetyl moiety.

Molecular structure of Tenuazonic acid-(acetyl-13C2).

Key Structural Features:
Chirality: TeA possesses two chiral centers (at C5 and the sec-butyl group), giving rise to four

possible stereoisomers. The naturally occurring form is typically the (5S,2S)-isomer.[10] Its

main diastereomer is known as allo-tenuazonic acid, which can be challenging to separate

chromatographically from TeA.[11]

Tautomerism: As a tetramic acid derivative, TeA exists in a keto-enol tautomeric equilibrium,

which influences its chemical reactivity and chromatographic behavior.[10][12]

Isotopic Labeling: The ¹³C labels are strategically placed on the acetyl group, a stable part of

the molecule that is unlikely to be lost during ionization in the mass spectrometer, ensuring

the integrity of the internal standard.

Physical Properties
The physical properties of Tenuazonic acid-(acetyl-13C2) are virtually identical to those of the

unlabeled native compound, a critical requirement for its function as an internal standard.
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Property Value Source(s)

Molecular Formula ¹³C₂C₈H₁₅NO₃

Molecular Weight ~199.22 g/mol

Unlabeled MW ~197.23 g/mol [1][3][4]

Appearance

Pale yellow oil; Viscous,

gummy substance; White

crystalline powder

[1][4][5][6][13]

Melting Point 74 - 75.5 °C [13]

Boiling Point 117 °C @ 0.035 mmHg [1]

Acidity (pKa) 3.5 [5]

Optical Rotation
[α]²⁰D = -128° (c=1.0 in

methanol)
[1]

Solubility

Soluble in DMSO, DMF,

methanol, ethanol, chloroform,

acetone. Poor water solubility.

[2][4][14][15]

Chemical Properties and Reactivity
Stability and Storage
Tenuazonic acid is stable under recommended storage conditions, which are typically

desiccated at -20°C in solid form or as a solution in an organic solvent.[4][16] Aqueous

solutions are significantly less stable and should be prepared fresh, as degradation can occur

within a day.[14] Studies have shown that in aqueous environments, TeA degradation is pH-

and temperature-dependent, proceeding via epimerization to allo-TeA and hydrolysis of the

acetyl group.[11]

Reactivity Profile
Chelation: The enolized β-dicarbonyl system of TeA acts as a strong chelating agent for

divalent metal ions. It readily forms complexes with copper, iron, and nickel. For this reason,

it is sometimes stored as its more stable copper salt.[2][6]
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Biosynthesis: The molecule is biosynthesized in fungi from the amino acid L-isoleucine and

two acetate units. This process is catalyzed by a unique PKS-NRPS (Polyketide Synthase-

Non-Ribosomal Peptide Synthetase) hybrid enzyme known as TAS1.[17][18]

Derivatization: The acetyl group's carbonyl function can be targeted for chemical

derivatization. For instance, reaction with 2,4-dinitrophenylhydrazine (DNPH) has been used

in analytical methods to enhance detection by UV or mass spectrometry.[9][19]

Spectroscopic Characterization
The utility of Tenuazonic acid-(acetyl-13C2) is defined by its spectroscopic properties,

particularly in mass spectrometry.

Mass Spectrometry (MS): The +2 Dalton mass shift of the labeled standard compared to the

native analyte is the cornerstone of its application. In LC-MS/MS analysis, this allows for the

simultaneous but distinct detection of both compounds. By measuring the ratio of the signal

intensity of the native analyte to the known concentration of the spiked internal standard,

matrix effects are nullified, leading to highly accurate quantification.[7][8][20]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable tools

for the structural verification of the synthesized standard, confirming not only the correct

molecular structure but also the precise location and incorporation of the ¹³C labels.[8][12]

Infrared (IR) Spectroscopy: The IR spectrum of TeA shows characteristic absorption bands

corresponding to its functional groups, including peaks around 3300 cm⁻¹ (O-H, N-H

stretching), 2990 cm⁻¹ (C-H stretching), and a strong absorption at 1650 cm⁻¹ (C=O

stretching).[21]

UV-Vis Spectroscopy: In solution, TeA exhibits characteristic ultraviolet absorbance maxima.

For example, at pH 7, peaks are observed at approximately 241 nm and 280 nm.[1] The

copper salt form shows maxima around 225 nm and 291 nm.[14]

Application in Analytical Workflows: Stable Isotope
Dilution Analysis
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The primary purpose of Tenuazonic acid-(acetyl-13C2) is to serve as an internal standard in

quantitative analytical methods based on the principle of Stable Isotope Dilution Analysis

(SIDA).

The SIDA Principle: A Self-Validating System
The SIDA method is considered the gold standard for quantification in mass spectrometry. Its

trustworthiness stems from the near-perfect chemical and physical mimicry of the analyte by its

stable isotope-labeled analog. When a known amount of Tenuazonic acid-(acetyl-13C2) is

added to a sample at the very beginning of the workflow, it experiences the exact same

conditions as the native TeA. Any loss of analyte during extraction, cleanup, or due to matrix

effects during ionization is precisely mirrored by the internal standard. The ratio of the native

analyte to the labeled standard measured by the mass spectrometer therefore remains

constant regardless of sample loss or matrix interference, providing an exceptionally accurate

and robust quantification.

Exemplary Experimental Protocol: QuEChERS and LC-
MS/MS
A common and effective method for analyzing TeA in complex food matrices like tomato

products is a workflow combining QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and

Safe) extraction with LC-MS/MS detection.[7][22]
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Sample Preparation

Extraction & Cleanup (QuEChERS)

Analysis

1. Sample Homogenization
(e.g., Tomato Paste)

2. Spiking with Known Amount
of TeA-(acetyl-¹³C₂) Standard

3. Extraction
(Acetonitrile + Salts)

4. Dispersive SPE Cleanup
(Removal of Matrix Interferences)

5. LC-MS/MS Analysis
(Separation & Detection)

6. Quantification
(Ratio of Native TeA / ¹³C₂-TeA)

Click to download full resolution via product page

Workflow for TeA quantification using SIDA.

Step-by-Step Methodology:

Sample Homogenization: A representative portion of the sample (e.g., 5g of tomato puree) is

weighed into a centrifuge tube.

Internal Standard Spiking: A precise volume of a Tenuazonic acid-(acetyl-13C2) standard

solution of known concentration is added to the sample.[7]
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Extraction: An extraction solvent, typically acetonitrile, is added along with partitioning salts

(e.g., magnesium sulfate, sodium chloride). The tube is shaken vigorously to extract the

analytes from the matrix into the organic phase.[7]

Cleanup: The supernatant is transferred to a tube containing a cleanup sorbent mixture

(dispersive SPE), such as primary secondary amine (PSA) to remove organic acids and C18

to remove nonpolar interferences. The sample is vortexed and centrifuged.

LC-MS/MS Analysis: The final, cleaned extract is injected into an HPLC or UHPLC system.

Chromatography: The analytes are separated on a reverse-phase column (e.g., C18),

which separates TeA from other matrix components.[23]

Mass Spectrometry: The column eluent is introduced into a tandem mass spectrometer

operating in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion

transitions are monitored for both native TeA and ¹³C₂-labeled TeA, ensuring high

selectivity and sensitivity.

Quantification: The concentration of native TeA in the original sample is calculated based on

the measured peak area ratio of the analyte to the internal standard and the known amount

of standard initially added.

Safety and Handling Precautions
Tenuazonic acid is classified as acutely toxic if swallowed and can cause skin and serious eye

irritation.[3][16][24] As such, handling of both the native compound and its labeled analog

requires strict adherence to safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[16][25]

Ventilation: Handle the substance in a well-ventilated area or a chemical fume hood to avoid

inhalation.

Storage: Store the material in a locked, secure location at the recommended temperature of

-20°C.[4][16]
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Disposal: Dispose of waste materials in accordance with institutional and local regulations for

hazardous chemical waste.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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